![molecular formula C17H24N2O5S B3568735 4-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}morpholine CAS No. 5919-98-2](/img/structure/B3568735.png)
4-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}morpholine
Overview
Description
4-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}morpholine, also known as MPSM, is a chemical compound that has been widely used in scientific research. MPSM belongs to the class of sulfonyl-containing compounds and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}morpholine is not fully understood. However, studies have shown that this compound can inhibit the activity of enzymes involved in inflammation and cancer, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to reduce inflammation in animal models of arthritis and colitis. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been shown to have neuroprotective effects in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
4-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}morpholine has several advantages for lab experiments. This compound is easy to synthesize and has good stability. This compound has been shown to have low toxicity in animal studies. However, this compound has some limitations for lab experiments. This compound is not water-soluble, which can limit its use in some experiments. This compound can also interact with some proteins, which can affect the results of experiments.
Future Directions
There are several future directions for the study of 4-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}morpholine. One direction is to synthesize and evaluate analogs of this compound for their biological activity. Another direction is to investigate the mechanism of action of this compound in more detail. Further studies are also needed to evaluate the safety and efficacy of this compound in animal models and humans.
Scientific Research Applications
4-{[2-methoxy-5-(1-piperidinylcarbonyl)phenyl]sulfonyl}morpholine has been extensively used in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have potential therapeutic effects in various diseases, including cancer, inflammation, and neurodegenerative disorders. This compound has been used as a lead compound in drug discovery programs, and several analogs of this compound have been synthesized and evaluated for their biological activity.
Properties
IUPAC Name |
(4-methoxy-3-morpholin-4-ylsulfonylphenyl)-piperidin-1-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O5S/c1-23-15-6-5-14(17(20)18-7-3-2-4-8-18)13-16(15)25(21,22)19-9-11-24-12-10-19/h5-6,13H,2-4,7-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRLGABQHBHGLEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCCCC2)S(=O)(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00360318 | |
Record name | [4-Methoxy-3-(morpholine-4-sulfonyl)phenyl](piperidin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00360318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5919-98-2 | |
Record name | [4-Methoxy-3-(morpholine-4-sulfonyl)phenyl](piperidin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00360318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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